Cas no 52479-94-4 (Phenol,2-cyclopentyl-4,6-dimethyl-)

• Product Name: Phenol,2-cyclopentyl-4,6-dimethyl-
• CAS No: 52479-94-4
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 377312
• PubChem ID: 104208
• Update Time: 2025-04-19

Phenol,2-cyclopentyl-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-cyclopentyl-4,6-dimethyl-
• 2-cyclopentyl-4,6-dimethylphenol
• 6-cyclopentyl-2,4-xylenol
• DTXSID80200465
• NS00032514
• SCHEMBL11700915
• EINECS 257-946-4
• 52479-94-4

• Inchi： 1S/C13H18O/c1-9-7-10(2)13(14)12(8-9)11-5-3-4-6-11/h7-8,11,14H,3-6H2,1-2H3
• InChI Key： VRNMLRLXNNNMIN-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C)=CC=1C1CCCC1

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.3

Experimental Properties

• Density: 1.034
• Boiling Point: 250.4°Cat760mmHg
• Flash Point: 112.4°C
• Refractive Index: 1.555
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols